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Compound of Interest

Compound Name: Buergerinin B

Cat. No.: B591352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Buergerinin B is a naturally occurring iridoid compound isolated from the roots of Scrophularia

buergeriana.[1] Iridoids are a class of monoterpenoids known for their diverse biological

activities, and compounds from the Scrophularia genus, in particular, have been investigated

for their neuroprotective and other pharmacological properties. This document provides a

detailed technical guide on the chemical structure, properties, and (to the extent publicly

available) biological activity of Buergerinin B.

Chemical Structure and Properties
Buergerinin B is a structurally complex molecule with a fused cyclopentanopyran ring system.

Its chemical identity is well-defined and key properties are summarized below.

Table 1: Chemical and Physical Properties of Buergerinin B
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Property Value Source

IUPAC Name

(4aS,5R,7S,7aR)-4a,5,7-

trihydroxy-7-methyl-4,5,6,7a-

tetrahydro-1H-

cyclopenta[c]pyran-3-one

PubChem[1]

Molecular Formula C₉H₁₄O₅ PubChem[1]

Molecular Weight 202.20 g/mol PubChem[1]

CAS Number 919769-83-8 Pharmaffiliates[2]

2D Structure PubChem[1]

3D Conformer alt text PubChem[1]

Experimental Protocols
While a specific, detailed experimental protocol for the isolation and purification of Buergerinin
B is not readily available in the public domain, the general methodology can be inferred from

literature on the isolation of similar iridoid compounds from Scrophularia species. The process

typically involves solvent extraction followed by chromatographic separation.

General Isolation and Purification Workflow (Hypothetical)
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Dried Roots of
Scrophularia buergeriana

Solvent Extraction
(e.g., with 95% Ethanol)

Filtration and
Concentration

Solvent Partitioning
(e.g., Ethyl Acetate, n-Butanol)

Column Chromatography
(e.g., Silica Gel)

Further Chromatographic
Purification

(e.g., Sephadex, HPLC)

Pure Buergerinin B

Buergerinin B Potential Cellular Target
(e.g., Receptor, Enzyme)

Modulates Downstream Signaling
Cascade

Activates/Inhibits Neuroprotective
Outcome
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b591352?utm_src=pdf-body-img
https://www.benchchem.com/product/b591352?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Buergerinin B | C9H14O5 | CID 91885076 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. pharmaffiliates.com [pharmaffiliates.com]

To cite this document: BenchChem. [Buergerinin B: A Comprehensive Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591352#what-is-the-chemical-structure-of-
buergerinin-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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